Telluroxocadmium

• CAS No.: 1306-25-8
• Molecular Formula: CdTe
• Molecular Weight: 240.0 g/mol
• IUPAC Name: cadmium;tellurium
• InChI: InChI=1S/Cd.Te
• InChI Key: RPPBZEBXAAZZJH-UHFFFAOYSA-N
• Canonical SMILES: [Cd]=[Te]
• Pictograms: Irritant; Environmental Hazard
• Synonyms: cadmium telluride; Cd-Te; CdTe cpd

Description

Cadmium telluride (CdTe) is a high-purity, II-VI semiconductor compound renowned for its optimal direct bandgap of approximately 1.5 eV, which closely matches the solar spectrum for efficient photon absorption. This property makes it a cornerstone material in thin-film photovoltaic (PV) research and development, enabling the fabrication of cost-effective and high-efficiency solar cells. Beyond photovoltaics, CdTe is critically valuable in the manufacture of advanced radiation detectors for X-ray and gamma-ray spectroscopy, as well as electro-optic modulators. Its mechanism of action in PV applications involves the direct generation of electron-hole pairs upon photon irradiation, which are efficiently separated and collected at the electrodes due to the material's favorable electronic properties. In its role as a detector, CdTe's high atomic number and density allow for effective radiation stopping power and the subsequent generation of measurable electrical signals. Researchers also utilize CdTe in the form of quantum dots for optoelectronics and as a substrate for infrared (IR) optical windows. This product is offered in various forms (e.g., powders, crystals, sputtering targets) to support diverse experimental protocols. It is supplied with detailed certificates of analysis to ensure batch-to-batch consistency for your research. Handle with appropriate safety precautions.

Preparation Methods

Reactant Preparation and Morphological Considerations

Cadmium is typically utilized in shot or shaving form to maximize surface area and reaction efficiency. As detailed in US7749480B2 , molten cadmium droplets solidified on cooled substrates yield spherical shots with weights ranging from 0.02 g to 1.00 g. Similarly, tellurium is introduced as a fine powder (<100 μm) to ensure homogeneous mixing. Uniform distribution of reactants within a quartz reactor is critical to avoid localized stoichiometric imbalances, which can lead to secondary phases like CdO or TeO₂.

Thermal Profile and Atmospheric Control

The reaction proceeds under inert or reductive gases (e.g., Ar, N₂, or H₂ mixtures) to prevent oxidation. A two-stage heating protocol is employed:

• Ramp Phase : Heating from ambient to 500°C over 60–90 minutes to initiate Cd-Te interdiffusion.

• Isothermal Phase : Sustaining 600–650°C for 2–4 hours to complete the reaction:
  $\text{Cd (s)} + \text{Te (s)} \rightarrow \text{CdTe (s)}$

Post-synthesis, slow cooling (1–3°C/min) minimizes thermal stress-induced cracking. X-ray diffraction (XRD) of products typically reveals cubic (zincblende) structures with lattice parameters near 6.48 Å, though hexagonal (wurtzite) polymorphs may form under rapid quenching conditions.

Chemical Vapor Deposition (CVD) for Nanostructured CdTe

CVD enables precise growth of CdTe nanowires (NWs) and thin films, essential for optoelectronic devices. A two-zone horizontal CVD system is commonly used, as demonstrated in recent studies.

Substrate Preparation and Catalytic Growth

M-plane sapphire substrates, annealed at 1,600°C for 24 hours, provide epitaxial templates. Gold (Au) catalysts patterned into 3 μm × 30 μm features guide NW growth via the vapor-liquid-solid (VLS) mechanism. Bismuth (Bi) co-catalysts enhance Te incorporation, reducing vacancy concentrations.

Deposition Parameters and Stoichiometric Challenges

Optimal conditions include:

• Source Temperature : 580–620°C (CdTe powder)

• Substrate Temperature : 400–430°C

• Pressure : 10 mbar under N₂ flow (450 sccm)

• Duration : 1 hour

Despite stringent atmospheric control, oxygen leakage can induce non-stoichiometric CdTe₁₋ₓOₓ phases. Energy-dispersive X-ray spectroscopy (EDS) often reveals Cd-rich compositions (Cd:Te ≈ 1.2:1) in such cases.

Table 1: Photoresponse Properties of CVD-Grown CdTe Nanostructures

Structure	Wavelength (nm)	Photo/Dark Current Ratio	Rise Time (s)	Responsivity (A/W)
Single NW	400	4.17	0.7	80.1
Microwire (μW)	365	60	7.7	N/A
Nanoribbon	400	2.5	1.1	780

Solution-Based Synthesis Techniques

Chemical Bath Deposition (CBD) for Thin Films

CBD offers a low-cost route for CdTe thin films, utilizing aqueous precursors:

• Cadmium Source : 0.1 M CdSO₄ complexed with triethanolamine (TEA)

• Tellurium Source : Na₂TeSO₃ (pH 10–12 via NaOH/NH₃)

• Temperature : 335 K (62°C)

The reaction mechanism involves:
$\text{Na}_2\text{TeSO}_3 + \text{OH}^- \rightarrow \text{Na}_2\text{SO}_4 + \text{HTe}^-$
$\text{HTe}^- + \text{OH}^- \rightarrow \text{H}_2\text{O} + \text{Te}^{2-}$
$\text{Cd(TEA)}_n^{2+} + \text{Te}^{2-} \rightarrow \text{CdTe} + n\text{TEA}$

Films deposited at 335 K exhibit cubic crystallinity (XRD peak at 2θ ≈ 23.8°), 1.45 eV bandgap (via Tauc plot), and resistivity ~10⁶ Ω·cm. Exceeding 355 K causes particulate precipitation, reducing film adherence.

Table 2: CBD Film Thickness vs. Deposition Temperature

Temperature (K)	Thickness (μm)
300	0
335	0.8
355	0.3

Colloidal Quantum Dot Synthesis

CdTe quantum dots (QDs) synthesized via aqueous routes exhibit size-tunable bandgaps. Key advancements include:

• Erythorbic Acid (EA) : Acts as oxygen scavenger, enhancing photoluminescence quantum yield (PLQY) from <5% to 40%.

• Ethanol Additive : Reduces surface oxidation, increasing PL intensity by 2.3×.

• Optimal Parameters : pH 9–10, 90°C, MPA/Cd molar ratio 2.5:1, and 20 mM NaBH₄.

Green Synthesis Using Biological Templates

Microwave- and ultrasound-assisted extractions from Ficus johannis enable eco-friendly CdTe QD synthesis:

Extraction and Reaction Dynamics

• Microwave-Assisted Extraction (MWAE) : 90–270 W for 15 minutes yields polyphenol-rich extracts.

• QDs Formation : CdCl₂ and NaHTe react with plant antioxidants (e.g., flavonoids) acting as capping agents.

Characterization and Bioactivity

• Size : 1.2 nm (XRD)

• Optics : λₐᵦₛ = 400–425 nm, λₑₘ = 470 nm

• Bioactivity : 85% microbial inhibition at 50 μg/mL, minimal genotoxicity (Ames test).

Bulk Crystal Growth for Photovoltaic Applications

Modified Bridgman Method

High-purity CdTe ingots (9 cm length × 1 cm diameter) are grown using seeded crystallization:

• Ampoule Design : Conical tip with CdTe seed crystal

• Thermal Gradient : 10°C/cm at growth interface

• Cooling Rate : <10°C/hour to minimize dislocation density

Traveling Heater Method (THM)

THM achieves low defect densities (<10⁴ cm⁻²) via:

• Temperature Zone : 1,100°C (melt) to 900°C (growth)

• Growth Rate : 2–5 mm/day

• Te Solvent : 85–90% Te excess for stoichiometric compensation

Chemical Reactions Analysis

Types of Reactions: Cadmium telluride undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: Cadmium telluride can be oxidized using oxygen or other oxidizing agents, leading to the formation of cadmium oxide and tellurium dioxide.

Reduction: Reduction of cadmium telluride can be achieved using reducing agents such as hydrogen, resulting in the formation of elemental cadmium and tellurium.

Substitution: Substitution reactions involve the replacement of cadmium or tellurium atoms with other elements, such as zinc in the formation of cadmium zinc telluride.

Major Products: The major products formed from these reactions include cadmium oxide, tellurium dioxide, elemental cadmium, and elemental tellurium .

Scientific Research Applications

Solar Cells

Cadmium telluride is predominantly used in the production of thin-film solar cells. These cells represent the largest segment of commercial thin-film module production globally. Recent advancements have improved their efficiency to match that of multicrystalline silicon while maintaining cost-effectiveness. The active layers of CdTe solar cells are only a few microns thick, which contributes to their lightweight and flexible design.

Key Features:

• Efficiency : CdTe solar cells have achieved efficiencies comparable to traditional silicon-based cells.
• Cost : They offer lower levelized costs of electricity compared to fossil fuels, making them economically viable .
• Material Properties : Research focuses on enhancing material properties such as carrier lifetime and doping levels to improve voltage and efficiency .

Flexible Solar Panels

Recent developments have introduced flexible substrates for cadmium telluride solar cells, allowing for lightweight and adaptable energy solutions. Studies indicate that optimal annealing temperatures significantly affect the morphology and grain size of CdTe films, enhancing their performance .

Study	Substrate	Technique	Efficiency
Doroody et al. (2020)	UTG (100 μm)	MOCVD	14.7%
Amin et al. (2021)	Schott D263T (100 μm)	CSS	Not reported
Bista et al. (2023)	Polyimide (>50 nm)	Water-assisted lift-off	12.6%

X-ray Detectors

Cadmium telluride is also employed in photon counting x-ray detectors, particularly in breast imaging applications. These detectors are capable of reducing radiation doses while enabling single-shot multi-energy x-ray imaging.

Performance Insights:

• Detective Quantum Efficiency (DQE) : Studies reveal that CdTe detectors can achieve a DQE comparable to that of other established technologies, contingent upon minimizing electronic noise levels .
• Optimization : The optimal DQE was found to be 0.78 for specific pixel sizes when electronic noise was reduced, highlighting the potential for CdTe in high-resolution imaging .

High-Energy X-ray Imaging

Cadmium zinc telluride (CZT), a related compound, has been utilized for high-energy X-ray imaging applications due to its superior energy resolution and sensitivity. Research indicates that CZT detectors exhibit excellent material quality and low defect density, making them promising candidates for nuclear security applications .

Quantum Dots

Cadmium telluride quantum dots are gaining traction in nanotechnology due to their unique optical properties. However, studies have shown that these quantum dots can induce toxicity in biological systems, particularly affecting mitochondrial function.

Toxicity Findings:

• Mitochondrial Effects : Research demonstrated that CdTe quantum dots caused significant alterations in mitochondrial morphology and function, leading to impaired cellular respiration and increased oxidative stress .
• Mechanisms : The interaction between CdTe quantum dots and mitochondria suggests potential risks associated with their use in biomedical applications .

Defect Engineering

Recent studies have focused on the conductive properties of defects within cadmium telluride crystals. Researchers discovered that certain defects can enhance conductivity by providing pathways for electric current flow, which is crucial for optimizing solar cell performance .

Case Study:

A novel mapping technique revealed that chloride treatment increases defect density and connectivity within CdTe crystals, significantly improving their electrical properties . This finding underscores the importance of defect engineering in advancing cadmium telluride applications.

Mechanism of Action

The mechanism by which cadmium telluride exerts its effects is primarily through its semiconducting properties. When exposed to light, cadmium telluride absorbs photons, generating electron-hole pairs. These charge carriers are then separated by an electric field within the material, creating an electric current . This process is fundamental to its use in photovoltaic cells, where it converts sunlight into electricity .

Comparison with Similar Compounds

Table 1: CdTe vs. CZT

Property	CdTe	CZT (Cd₀.₉Zn₀.₁Te)
Bandgap (eV)	1.5	1.6
Resistivity (Ω·cm)	~10⁸	~10¹⁰
Electron Mobility (cm²/Vs)	1,000	1,100
Primary Application	Solar Cells	Radiation Detectors
Key Limitation	Te scarcity	High production cost

Sources:

Mercury Cadmium Telluride (Hg₁₋ₓCdₓTe, MCT)

MCT is the gold standard for IR photodetectors, with a bandgap adjustable by varying the Hg/Cd ratio.

• Bandgap Tunability : 0 eV (HgTe) to 1.5 eV (CdTe), enabling sensitivity across 1–30 μm wavelengths .
• Defect Reduction : Microgravity-grown MCT crystals exhibit 1,000x fewer defects than terrestrial counterparts, crucial for high-performance space-based IR sensors .
• Challenges : High mercury vapor pressure complicates crystal growth, necessitating advanced techniques like molecular beam epitaxy (MBE) .

Table 2: CdTe vs. MCT

Property	CdTe	MCT (Hg₀.₈Cd₀.₂Te)
Bandgap (eV)	1.5	0.1 (tunable)
Lattice Constant (Å)	6.48	6.46
Thermal Conductivity (W/mK)	6.2	2.1
Primary Application	Solar Cells	Infrared Detectors
Key Advantage	Low-cost deposition	Broad IR coverage

Sources:

Cadmium Sulfide (CdS) and Zinc Telluride (ZnTe)

• CdS : Wider bandgap (~2.4 eV) makes it ideal as a window layer in CdTe solar cells, enhancing photon absorption in the CdTe layer .
• ZnTe : Used as a back-contact buffer in CdTe TFSCs due to its high work function (5.7 eV), reducing recombination losses .

Table 3: II-VI Semiconductor Comparison

Compound	Bandgap (eV)	Electron Mobility (cm²/Vs)	Primary Role
CdTe	1.5	1,000	Absorber layer in PV
CdS	2.4	300	Window layer in PV
ZnTe	2.26	340	Back-contact layer in PV
HgTe	0	25,000	IR detector base material

Sources:

Critical Research Findings and Challenges

• Defect Engineering : Density functional theory (DFT) studies reveal that Cd vacancies dominate in p-type CdTe, necessitating chloride annealing (e.g., CdCl₂ at 400°C) to passivate grain boundaries and improve carrier lifetimes .
• Toxicity Mitigation : CdTe quantum dots (QDs) induce ROS-mediated cytotoxicity in vitro, driving research into surface coatings (e.g., ZnS shells) to reduce Cd²⁺ leakage .
• Recycling : Hydrometallurgical methods recover >95% Te from end-of-life CdTe modules, addressing resource sustainability concerns .

Biological Activity

Cadmium telluride (CdTe) is a compound that has garnered attention due to its applications in various fields, including photovoltaics and nanotechnology. However, its biological activity, particularly concerning toxicity, has raised significant concerns. This article explores the biological effects of cadmium telluride, focusing on its cytotoxicity, mechanisms of action, and implications for health and the environment.

Overview of Cadmium Telluride

Cadmium telluride is a semiconductor material used in solar cells and as quantum dots (QDs) in biomedical applications. While its properties make it valuable in technology, cadmium is a known toxic heavy metal that poses risks to human health and the environment.

Cytotoxicity of Cadmium Telluride Quantum Dots (CdTe-QDs)

Research has demonstrated that CdTe-QDs exhibit significant cytotoxic effects across various cell types. The following sections summarize key findings from studies investigating their biological activity.

Mitochondrial Toxicity

A study investigating the effects of CdTe-QDs on human hepatocellular carcinoma HepG2 cells revealed that these nanoparticles induce mitochondrial dysfunction. Key findings included:

• Mitochondrial Morphology Changes : CdTe-QDs caused enlargement and structural changes in mitochondria.
• Impaired Cellular Respiration : There was a notable disruption in mitochondrial membrane potential and decreased ATP synthesis.
• Increased Intracellular Calcium Levels : This elevation suggests a disturbance in calcium homeostasis, impacting cellular signaling pathways.
• Comparison with Cadmium Chloride : The toxic effects of CdTe-QDs were found to be similar or greater than those caused by cadmium chloride at equivalent concentrations, indicating that toxicity may not solely arise from cadmium release .

Liver Toxicity

In vivo studies involving mice have shown that exposure to CdTe-QDs leads to liver toxicity characterized by:

• Increased Lipid Peroxidation : Elevated levels of malondialdehyde (MDA), a marker for oxidative stress, were observed.
• Cytotoxicity in Hepatoma Cells : The cytotoxic effects were dose- and time-dependent, mediated by reactive oxygen species (ROS) generation and apoptosis induction.
• Serum Biochemical Changes : Parameters such as total protein, albumin, and liver enzymes (ALT, AST) were assessed to evaluate liver function post-exposure .

Mechanisms of Toxicity

The mechanisms underlying the toxicity of CdTe-QDs are multifaceted:

• Reactive Oxygen Species (ROS) Generation : CdTe-QDs induce oxidative stress through ROS production, leading to cellular damage.
• Programmed Cell Death : Activation of apoptotic pathways is noted in various cell types exposed to these nanoparticles.
• Impact on Cellular Signaling : Alterations in immune signaling responses have been documented in macrophages and epithelial cells exposed to CdTe-QDs .

Table 1: Summary of Key Findings on CdTe-QD Toxicity

Study	Cell Type	Key Findings
	HepG2	Mitochondrial dysfunction; impaired ATP synthesis; increased intracellular calcium
	AML 12	Dose-dependent cytotoxicity; increased MDA levels; apoptosis induction
	Wheat Seedlings	Growth inhibition; programmed cell death; activation of antioxidant enzymes

Environmental Impact

Cadmium compounds, including CdTe, pose risks not only to human health but also to environmental ecosystems. Studies indicate that aquatic organisms are particularly sensitive to cadmium exposure, leading to detrimental effects on biodiversity and ecosystem health. Accumulation of CdTe-QDs in plant systems has also been documented, raising concerns about food safety and bioaccumulation .

Q & A

Basic Research Questions

Q. How can researchers experimentally determine the thermal expansion coefficient of cadmium telluride, and what challenges arise in achieving consistent measurements?

• Methodological Answer : Use dilatometry to measure dimensional changes under controlled temperature cycles. Ensure sample stability by conducting multiple consecutive runs to approach equilibrium conditions (e.g., five runs as in Figure 5 of thermal expansion studies). Report coefficient values with error margins to address inherent material instability during heating .

Q. What synthesis methods are recommended for growing high-purity cadmium telluride crystals, and how can reproducibility be ensured?

• Methodological Answer : Employ vertical Bridgman or vapor transport techniques for crystal growth. Document temperature gradients, cooling rates, and precursor purity in detail. For reproducibility, follow standardized protocols such as those in the Journal of Crystal Growth, which emphasize double-spaced manuscript preparation with explicit experimental steps, PACS keywords, and raw data archiving .

Q. How should researchers characterize defects in cadmium telluride thin films to assess their impact on electrical properties?

• Methodological Answer : Use volt-second characteristics (e.g., digitized switching process data) to analyze charge transport anomalies. Combine with scanning Kelvin probe microscopy or cathodoluminescence to correlate defects with localized electronic states. Ensure raw datasets are preserved for secondary validation .

Advanced Research Questions

Q. How can contradictions in reported interdiffusion coefficients for cadmium telluride-based heterostructures be resolved?

• Methodological Answer : Conduct marker motion experiments (Kirkendall effect) to distinguish intrinsic diffusion from tracer self-diffusion. Cross-validate results using isotope labeling and secondary ion mass spectrometry (SIMS). Reference diffusion theory frameworks to reconcile discrepancies, as demonstrated in studies on HgCdTe interdiffusion .

Q. What advanced nanoscale techniques are available to probe defects and recombination centers in cadmium telluride photovoltaic materials?

• Methodological Answer : Deploy scanning transmission electron microscopy (STEM) with electron energy loss spectroscopy (EELS) to map defects at atomic resolution. Complement with time-resolved photoluminescence to quantify carrier lifetimes. NIST-developed methods, such as nanoscale thermoelectric microscopy, provide spatially resolved insights into efficiency-limiting defects .

Q. How can researchers address inconsistencies in thermal expansion data for cadmium telluride across experimental studies?

• Methodological Answer : Standardize measurement protocols (e.g., heating rates, sample pre-treatment) to minimize phase transition artifacts. Use synchrotron X-ray diffraction for high-precision lattice parameter tracking. Publish raw datasets and calibration details to enable meta-analysis of historical discrepancies .

Q. What methodologies are critical for studying topological quantum phase transitions in cadmium telluride-based quantum wells?

• Methodological Answer : Fabricate HgTe/CdTe quantum wells with controlled thickness variations near the critical threshold ($d_c$). Use magnetotransport measurements (e.g., quantum Hall effect signatures) to detect helical edge states. Validate results against Bernevig-Hughes-Zhang (BHZ) model predictions, ensuring consistency with band inversion criteria .

Q. How can researchers ensure robust statistical analysis when interpreting switching dynamics in cadmium telluride films?

• Methodological Answer : Apply time-series analysis to volt-second characteristic data (e.g., Figure 2). Use bootstrapping or Monte Carlo simulations to quantify uncertainty in switching parameters (e.g., threshold voltage). Archive digitized datasets for peer validation and cross-platform reproducibility .

Methodological Best Practices

• Data Reproducibility : Adhere to guidelines from Reviews in Analytical Chemistry: document equipment models, software versions, and raw data curation steps. Avoid over-reliance on proprietary tools unless validated by open-source alternatives .
• Conflict Resolution in Literature : When facing contradictory findings, conduct sensitivity analyses (e.g., varying experimental conditions) and publish negative results. Reference frameworks like the U.S. DOE’s Critical Materials Assessment for material-specific benchmarking .